3-(cinnamylthio)-6-methyl-1,2,4-triazin-5(2H)-one

• IUPAC Name: 6-methyl-3-[(E)-3-phenylprop-2-enyl]sulfanyl-4H-1,2,4-triazin-5-one
• InChI: InChI=1S/C13H13N3OS/c1-10-12(17)14-13(16-15-10)18-9-5-8-11-6-3-2-4-7-11/h2-8H,9H2,1H3,(H,14,16,17)/b8-5+
• InChI Key: OUFVFIVQKHYSCP-VMPITWQZSA-N
• Canonical SMILES: CC1=NN=C(NC1=O)SCC=CC2=CC=CC=C2
• Isomeric SMILES: CC1=NN=C(NC1=O)SC/C=C/C2=CC=CC=C2
• Molecular Formula: C13H13N3OS
• Molecular Weight: 259.33 g/mol

Description

3-(cinnamylthio)-6-methyl-1,2,4-triazin-5(2H)-one is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields. The compound is synthesized through a specific method and has been subject to several studies to understand its mechanism of action, biochemical and physiological effects, and limitations for laboratory experiments.

Mechanism of Action

The mechanism of action of 3-(cinnamylthio)-6-methyl-1,2,4-triazin-5(2H)-one is not fully understood. However, it is believed to inhibit certain enzymes involved in cell growth and division, leading to the inhibition of cancer cell growth. Additionally, the compound is believed to interfere with the photosynthesis process in plants, leading to their inhibition. The mechanism of action for the compound's potential use as a corrosion inhibitor is not fully understood.
Biochemical and Physiological Effects
The biochemical and physiological effects of 3-(cinnamylthio)-6-methyl-1,2,4-triazin-5(2H)-one have been subject to several studies. The compound has been shown to have low toxicity in vitro and in vivo, making it a potential candidate for further development. Additionally, the compound has been shown to have antioxidant properties, which may be beneficial in the treatment of certain diseases.

Advantages and Limitations for Lab Experiments

The advantages of using 3-(cinnamylthio)-6-methyl-1,2,4-triazin-5(2H)-one in lab experiments include its low toxicity and potential applications in various fields. However, the compound has limitations, including its limited solubility in water and its potential instability at high temperatures.

Future Directions

There are several potential future directions for 3-(cinnamylthio)-6-methyl-1,2,4-triazin-5(2H)-one. One potential direction is further studies into its potential anticancer properties, including its mechanism of action and potential use in combination with other anticancer drugs. Another potential direction is the development of the compound as a herbicide, including studies into its selectivity and potential environmental impact. Additionally, further studies into the compound's potential use as a corrosion inhibitor could lead to its development for industrial applications.

Synthesis Methods

The synthesis method of 3-(cinnamylthio)-6-methyl-1,2,4-triazin-5(2H)-one involves a reaction between cinnamyl chloride and 6-methyl-1,2,4-triazin-5(2H)-one in the presence of a base such as potassium carbonate. The reaction takes place in an organic solvent such as dimethylformamide (DMF) or dimethyl sulfoxide (DMSO) and requires heating to a specific temperature. The product is then purified through recrystallization or column chromatography.

Scientific Research Applications

3-(cinnamylthio)-6-methyl-1,2,4-triazin-5(2H)-one has been subject to several scientific studies due to its potential applications in various fields. The compound has been studied for its anticancer properties, as it has been shown to inhibit the growth of cancer cells in vitro. Additionally, the compound has been studied for its potential use as a herbicide, as it has been shown to inhibit the growth of certain types of plants. Furthermore, the compound has been studied for its potential use as a corrosion inhibitor, as it has been shown to protect metals from corrosion.